Cas no 13735-21-2 (6-CHLORO-4-THIOCHROMANOL)
6-CHLORO-4-THIOCHROMANOL structure
Product Name:6-CHLORO-4-THIOCHROMANOL
CAS No:13735-21-2
MF:C9H9ClOS
MW:200.685160398483
CID:4592027
PubChem ID:2739737
Update Time:2024-03-01
6-CHLORO-4-THIOCHROMANOL Chemical and Physical Properties
Names and Identifiers
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- 6-CHLORO-4-THIOCHROMANOL
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- Inchi： 1S/C9H9ClOS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8,11H,3-4H2
- InChI Key： KGOKMXKVFZSSOE-UHFFFAOYSA-N
- SMILES： C12C=C(C=CC=1SCCC2O)Cl
Computed Properties
- Exact Mass: 200.0062638g/mol
- Monoisotopic Mass: 200.0062638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 45.5Ų
6-CHLORO-4-THIOCHROMANOL Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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